Cas no 2229496-18-6 (3-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazol-5-amine
• CAS No: 2229496-18-6
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• CID: 6083722
• PubChem ID: 165699886
• Update Time: 2025-05-25

3-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazol-5-amine
• 2229496-18-6
• EN300-1815883

• Inchi： 1S/C7H7N3O2/c1-4-2-5(9-11-4)6-3-7(8)12-10-6/h2-3H,8H2,1H3
• InChI Key： HTMKXBOMXVVBNU-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2C=C(N)ON=2)=N1

Computed Properties

• Exact Mass: 165.053826475g/mol
• Monoisotopic Mass: 165.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.1Ų

Additional information on 3-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazol-5-amine

Comprehensive Overview of 3-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazol-5-amine (CAS No. 2229496-18-6)

The compound 3-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazol-5-amine, identified by its CAS No. 2229496-18-6, is a heterocyclic organic molecule featuring dual oxazole rings. Its unique structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. The presence of the 5-methyl-1,2-oxazol-3-yl and 1,2-oxazol-5-amine moieties makes it a versatile intermediate for synthesizing derivatives with tailored properties. Researchers are particularly interested in its applications in drug discovery, where it may serve as a building block for kinase inhibitors or antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 3-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazol-5-amine has surged, driven by advancements in medicinal chemistry and green synthesis. A trending topic in scientific forums is the compound’s role in fragment-based drug design (FBDD), where its modular structure allows for efficient optimization of pharmacokinetic profiles. Additionally, its potential in crop protection formulations aligns with the global push for sustainable agriculture, addressing user queries about eco-friendly alternatives to traditional pesticides.

The synthesis of CAS No. 2229496-18-6 typically involves cyclization reactions of precursor nitriles or amides, with recent studies highlighting catalytic methods to improve yield and purity. Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing this compound, ensuring compliance with regulatory standards. Notably, its stability under physiological conditions has made it a candidate for prodrug development, a hot topic in precision medicine discussions.

From an industrial perspective, scalability and cost-effectiveness are frequently searched keywords related to 3-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazol-5-amine. Innovations in continuous flow chemistry have been proposed to address these challenges, offering safer and more efficient production routes. Furthermore, the compound’s compatibility with bioconjugation techniques has sparked interest in diagnostic applications, particularly in molecular imaging and theragnostic platforms.

Environmental and safety profiles are also key concerns among users. While 2229496-18-6 is not classified as hazardous, its biodegradability and ecotoxicity data remain areas of active research. This aligns with broader industry trends toward green chemistry and sustainable sourcing, topics frequently highlighted in ESG (Environmental, Social, and Governance) reports.

In summary, 3-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazol-5-amine represents a promising intersection of innovation and practicality. Its multifaceted applications—from drug discovery to agricultural science—underscore its relevance in contemporary research. As synthetic methodologies evolve and demand for specialized intermediates grows, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.